2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione
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Description
2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione is a complex organic compound characterized by its unique structure, which includes a pyridyl group, a trifluoromethyl group, and an isoindoline-1,3-dione moiety
Properties
Molecular Formula |
C15H9F3N2O2 |
|---|---|
Molecular Weight |
306.24 g/mol |
IUPAC Name |
2-(6-methylpyridin-2-yl)-5-(trifluoromethyl)isoindole-1,3-dione |
InChI |
InChI=1S/C15H9F3N2O2/c1-8-3-2-4-12(19-8)20-13(21)10-6-5-9(15(16,17)18)7-11(10)14(20)22/h2-7H,1H3 |
InChI Key |
DHGUABOQQFTVGC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione typically involves multiple steps, starting with the preparation of the pyridyl and trifluoromethyl components. One common synthetic route includes the following steps:
Preparation of 6-Methyl-2-pyridyl Component: : This can be achieved through the reaction of 2-methylpyridine with suitable reagents to introduce the desired functional groups.
Introduction of the Trifluoromethyl Group: : This step often involves the use of trifluoromethylating agents, such as trifluoromethyl iodide, under controlled conditions.
Formation of Isoindoline-1,3-dione: : The final step involves the cyclization of the intermediate compounds to form the isoindoline-1,3-dione ring structure.
Industrial Production Methods
In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and safety.
Chemical Reactions Analysis
Types of Reactions
2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione can undergo various chemical reactions, including:
Oxidation: : The compound can be oxidized to form derivatives with higher oxidation states.
Reduction: : Reduction reactions can be used to modify the compound's functional groups.
Substitution: : Substitution reactions can introduce different substituents at specific positions on the molecule.
Common Reagents and Conditions
Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.
Substitution: : Various nucleophiles and electrophiles can be employed, depending on the desired substitution pattern.
Major Products Formed
Scientific Research Applications
Chemistry
In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology
In biological research, 2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione is studied for its potential biological activity. It may serve as a lead compound for the development of new drugs or bioactive molecules.
Medicine
In the medical field, this compound is explored for its therapeutic potential. It may be used in the development of new pharmaceuticals, particularly in the treatment of diseases where its unique structure provides a therapeutic advantage.
Industry
In industry, this compound is utilized in the production of advanced materials and chemicals. Its properties make it suitable for applications in various industrial processes.
Mechanism of Action
The mechanism by which 2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione exerts its effects depends on its molecular targets and pathways. The compound may interact with specific enzymes or receptors, leading to biological responses. The exact mechanism can vary based on the context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Isoindoline-1,3-dione derivatives: : These compounds share the isoindoline-1,3-dione core but differ in their substituents.
Trifluoromethylated pyridines: : These compounds contain a trifluoromethyl group attached to a pyridine ring, similar to the structure of the compound .
Uniqueness
2-(6-Methyl-2-pyridyl)-5-(trifluoromethyl)isoindoline-1,3-dione is unique due to its combination of a pyridyl group, a trifluoromethyl group, and an isoindoline-1,3-dione moiety. This combination provides distinct chemical and biological properties that differentiate it from other similar compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
